5-Amino-3-(4'-methylphenyl)-1-phenyl-4-pyrazolecarboxamide

• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol
• IUPAC Name: 5-amino-3-(4-methylphenyl)-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H16N4O/c1-11-7-9-12(10-8-11)15-14(17(19)22)16(18)21(20-15)13-5-3-2-4-6-13/h2-10H,18H2,1H3,(H2,19,22)
• InChI Key: ODTADUNDONPOET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=C2C(=O)N)N)C3=CC=CC=C3

Description

5-Amino-3-(4'-methylphenyl)-1-phenyl-4-pyrazolecarboxamide is a useful research compound. Its molecular formula is C17H16N4O and its molecular weight is 292.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

While maintaining an internal reaction temperature of 10°-15° C., 5-amino-4-cyano-3-(4'-methylphenyl)-1-phenylpyrazole (3.4 g, 12 mmol) was added in a portionwise manner to concentrated sulfuric acid (15 mL). After the addition was complete, the reaction mixture was heated at 50° C. for 4 hours. The reaction was cooled, poured over ice, neutralized with concentrated ammonium hydroxide and extracted with EtOAc. The organic layer was washed with water, dried (Na2SO4), filtered and concentrated in vacuo. The resulting solids were recrystallized from MeOH/H2O to afford 3.0 g of the title compound; m.p. 190°-191° C.